6-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine

• IUPAC Name: 6-chloro-2-(chloromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H6Cl2N2/c9-3-7-5-12-4-6(10)1-2-8(12)11-7/h1-2,4-5H,3H2
• InChI Key: DXVDJNHXCPDUIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1Cl)CCl
• Molecular Formula: C8H6Cl2N2
• DSSTOX Substance ID: DTXSID20406681
• Molecular Weight: 201.05 g/mol
• CAS RN: 182181-25-5

Description

“6-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine” is a chemical compound with the empirical formula C8H6Cl2N2. It has a molecular weight of 201.05. This compound is part of a class of compounds known as imidazopyridines, which are important fused bicyclic 5–6 heterocycles recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry.

Molecular Structure Analysis

The InChI code for “6-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine” is 1S/C8H6Cl2N2/c9-3-7-5-12-4-6(10)1-2-8(12)11-7/h1-2,4-5H,3H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“6-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine” is a solid compound. It has a molecular weight of 201.05. The InChI code for this compound is 1S/C8H6Cl2N2/c9-3-7-5-12-4-6(10)1-2-8(12)11-7/h1-2,4-5H,3H2.

Scientific Research Applications

Antituberculosis Agents

. These compounds exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). .

Anti-Cancer Drugs

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Optoelectronic Devices

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Sensors

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Emitters for Confocal Microscopy and Imaging

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Safety and Hazards

The safety data sheet for “6-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine” indicates that it is hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation and serious eye irritation.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are known to interact with various biological targets .

Mode of Action

Imidazo[1,2-a]pyridines are generally known for their ability to form multiple bonds, which could potentially influence their interaction with biological targets .

Pharmacokinetics

A related compound, q203, has been reported to have pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

Related compounds have shown significant activity in reducing bacterial load in an acute tb mouse model .

Synthesis routes and methods

Procedure details

1,3-Dichloroacetone (7.4 g, 58.3 mmol) was added to a solution of 5-chloropyridin-2-amine (5.0 g, 38.9 mmol) in acetonitrile (100 ml). The mixture was heated at reflux for 14 h (the reaction was monitored by TLC). Upon completion of the reaction as judged by TLC, the mixture was concentrated under reduced pressure. The residue was diluted with water and the pH was adjusted to 7.5 with sodium bicarbonate solution. The mixture was extracted with EtOAc, the combined organics were dried over sodium sulfate, filtered and concentrated under reduced pressure. The residue was purified by flash column chromatography using 10% ethyl acetate in n-hexane and silica gel (230-400 mesh) to afford 6-chloro-2-(chloromethyl) imidazo[1,2-a]pyridine (1.5 g, 30%) as a pale yellow solid. 1H NMR: 200 MHz, CDCl3: δ 8.0 (d, 1H), 7.6 (dd, 2H), 6.8 (d, 1H), 4.75 (s, 2H). MS: [M+H]+: m/z=201.9.